Cas no 887466-81-1 (8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887466-81-1
• MF: C₂₂H₂₇N₅O₃
• MW: 409.481484651566
• CID: 5904330
• PubChem ID: 16623979

8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)- (9CI)
• F2542-0389
• Z241744824
• 8-(4-ethoxyphenyl)-3-isopentyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• SR-01000021661-1
• AKOS001411183
• 6-(4-ethoxyphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• 887466-81-1
• SR-01000021661
• 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C22H27N5O3/c1-6-30-17-9-7-16(8-10-17)27-15(4)13-26-18-19(23-21(26)27)24(5)22(29)25(20(18)28)12-11-14(2)3/h7-10,13-14H,6,11-12H2,1-5H3
• InChI Key： NCHRHHHXFMGHJA-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OCC)C=C3)C1=NC1=C2C(=O)N(CCC(C)C)C(=O)N1C

Computed Properties

• Exact Mass: 409.21138974g/mol
• Monoisotopic Mass: 409.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 516.7±60.0 °C(Predicted)
• pka: 7.32±0.20(Predicted)

Additional information on 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887466-81-1)

8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887466-81-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and biological activities.

The chemical structure of 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione includes a central imidazopurine core with several functional groups attached. The presence of the 4-ethoxyphenyl group and the 3-methylbutyl substituent contributes to its distinct properties and biological activity. These functional groups play a crucial role in modulating the compound's interactions with biological targets.

Recent research has focused on the pharmacological properties of 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In particular, it has been found to inhibit the activity of specific enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that the compound may have potential as a therapeutic agent for treating inflammatory diseases and certain types of cancer.

The mechanism of action of 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is not yet fully understood. However, preliminary studies indicate that it may act by modulating the activity of key signaling pathways involved in inflammation and cell proliferation. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses.

In addition to its anti-inflammatory and anti-cancer properties, 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been investigated for its potential as an antiviral agent. Research has demonstrated that the compound can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it a promising candidate for the development of new antiviral therapies.

The synthesis of 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is a complex process that involves multiple steps. The synthesis typically begins with the formation of the imidazopurine core through a series of reactions involving purine derivatives and appropriate reagents. Subsequent steps involve the introduction of the 4-ethoxyphenyl and 3-methylbutyl substituents to achieve the final structure. The optimization of these synthetic routes is an active area of research aimed at improving yield and reducing costs.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in various therapeutic applications. Early results from these trials have been promising and suggest that the compound may have a favorable safety profile and significant therapeutic potential. However, further studies are needed to fully understand its pharmacokinetics and long-term effects.

In conclusion, 8-(4-ethoxyphenyl)-1，7-dimethyl-3-(3-methylbutyl)-1 H， 2 H， 3 H， 4 H， 8 H-imidazo [ 1， 2-g ] purine - 2， 4 - dione (CAS No. 887466 - 81 - 1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted and clinical trials progress, 8 -( 4 - ethoxyphenyl ) - 1 , 7 - dimethyl - 3 -( 3 - methylbutyl ) - 1 H , 2 H , 3 H , 4 H , 8 H - imidazo [ 1 , 2 - g ] purine - 2 , 4 - dione is likely to play an increasingly important role in the treatment of various diseases.